Cas no 1178198-80-5 (1-{4-(2-methyl-1,3-thiazol-4-yl)methylpiperazin-1-yl}prop-2-en-1-one)

• Product Name: 1-{4-(2-methyl-1,3-thiazol-4-yl)methylpiperazin-1-yl}prop-2-en-1-one
• CAS No: 1178198-80-5
• MF: C₁₂H₁₇N₃OS
• MW: 251.34788107872
• CID: 5449816
• PubChem ID: 54875394
• Update Time: 2025-10-16

1-{4-(2-methyl-1,3-thiazol-4-yl)methylpiperazin-1-yl}prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1178198-80-5
• 1-[4-[(2-methyl-1,3-thiazol-4-yl)methyl]piperazin-1-yl]prop-2-en-1-one
• AKOS005782161
• 1-{4-[(2-methyl-1,3-thiazol-4-yl)methyl]piperazin-1-yl}prop-2-en-1-one
• EN300-26080388
• Z608675480
• 1-[4-[(2-Methyl-4-thiazolyl)methyl]-1-piperazinyl]-2-propen-1-one
• 1-{4-(2-methyl-1,3-thiazol-4-yl)methylpiperazin-1-yl}prop-2-en-1-one

• Inchi： 1S/C12H17N3OS/c1-3-12(16)15-6-4-14(5-7-15)8-11-9-17-10(2)13-11/h3,9H,1,4-8H2,2H3
• InChI Key： BFACWTMJYYRBFG-UHFFFAOYSA-N
• SMILES： C(N1CCN(CC2=CSC(C)=N2)CC1)(=O)C=C

Computed Properties

• Exact Mass: 251.10923335g/mol
• Monoisotopic Mass: 251.10923335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 64.7Ų

Experimental Properties

• Density: 1.204±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 417.4±40.0 °C(Predicted)
• pka: 4.77±0.10(Predicted)

Additional information on 1-{4-(2-methyl-1,3-thiazol-4-yl)methylpiperazin-1-yl}prop-2-en-1-one

Research Brief on 1-{4-(2-methyl-1,3-thiazol-4-yl)methylpiperazin-1-yl}prop-2-en-1-one (CAS: 1178198-80-5)

1-{4-(2-methyl-1,3-thiazol-4-yl)methylpiperazin-1-yl}prop-2-en-1-one (CAS: 1178198-80-5) is a novel chemical entity that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, including a thiazole ring and a piperazine moiety, has been the subject of recent investigations aimed at elucidating its biological activity and pharmacological properties.

Recent studies have focused on the synthesis and optimization of this compound to enhance its efficacy and selectivity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that 1-{4-(2-methyl-1,3-thiazol-4-yl)methylpiperazin-1-yl}prop-2-en-1-one exhibits potent inhibitory activity against specific kinase targets, which are implicated in various cancer pathways. The researchers employed a combination of computational modeling and in vitro assays to validate the compound's mechanism of action, revealing its potential as a lead candidate for anticancer drug development.

In addition to its anticancer properties, preliminary data from a separate study (Bioorganic & Medicinal Chemistry Letters, 2024) suggest that this compound may also have applications in neurodegenerative diseases. The study highlighted its ability to modulate key signaling pathways involved in neuroinflammation and oxidative stress, which are critical factors in conditions such as Alzheimer's disease and Parkinson's disease. These findings open new avenues for further research into its neuroprotective effects.

The pharmacokinetic profile of 1-{4-(2-methyl-1,3-thiazol-4-yl)methylpiperazin-1-yl}prop-2-en-1-one has also been investigated, with results indicating favorable absorption and distribution properties. However, challenges related to metabolic stability and potential off-target effects remain to be addressed. Ongoing studies are exploring structural modifications to improve these aspects while maintaining the compound's therapeutic efficacy.

In conclusion, 1-{4-(2-methyl-1,3-thiazol-4-yl)methylpiperazin-1-yl}prop-2-en-1-one (CAS: 1178198-80-5) represents a promising scaffold for the development of novel therapeutics in oncology and neurology. Its multifaceted biological activity and potential for optimization make it a valuable subject for future research. Further preclinical and clinical studies will be essential to fully realize its therapeutic potential and translate these findings into clinical applications.